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Compound of Interest

Compound Name:
m-

Chlorophenylphenyldichlorosilane

CAS No.: 36964-84-8

Cat. No.: B14669880

Get Quote

Executive Summary
m-Chlorophenylphenyldichlorosilane (Formula:

; MW: 287.64 g/mol ) is an asymmetric organosilicon intermediate characterized by high
electrophilicity at the silicon center. Unlike symmetrical silanes, its structure—featuring a phenyl
group, a meta-chlorophenyl moiety, and two hydrolyzable chlorine atoms—offers a unique
balance of steric bulk and electronic withdrawal. This compound serves as a critical building
block in materials science (high-refractive-index polysiloxanes) and medicinal chemistry (silicon
bioisosteres).

This guide provides a rigorous technical analysis of its physicochemical properties, synthesis

protocols, and downstream applications, designed for researchers requiring high-purity

integration of organosilanes into complex scaffolds.

Part 1: Chemical Identity & Physicochemical
Properties[1]
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Core Specifications
Parameter Technical Specification

IUPAC Name Dichloro(3-chlorophenyl)(phenyl)silane

Molecular Formula

Molecular Weight 287.64 g/mol

Physical State Colorless to pale yellow fuming liquid

Boiling Point
~305–310°C (Estimated at 760 mmHg); typically

distilled under vacuum

Density ~1.28–1.32 g/mL (25°C)

Solubility
Soluble in aprotic solvents (DCM, Toluene,

THF); Reacts violently with water/alcohols

Stability
Moisture sensitive; Hydrolyzes to release HCl

gas

Structural Analysis
The molecule features a tetrahedral silicon center bonded to two chlorine atoms and two aryl

groups.

The meta-Chlorophenyl Group: Introduces electronic asymmetry and lipophilicity without the

steric hindrance associated with ortho-substitution.

The Dichloro Functionality (

): Acts as a bifunctional handle, allowing for polymerization (forming linear chains) or
heterocyclization.

Part 2: Synthesis & Manufacturing Protocol
Synthetic Route: Grignard Coupling
The most reliable synthesis involves the controlled nucleophilic substitution of

phenyltrichlorosilane (
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) with 3-chlorophenylmagnesium bromide. This route minimizes the formation of the tri-
substituted byproduct.

Reagents & Setup
Precursor: Phenyltrichlorosilane (

) [Anhydrous].

Reagent: 3-Chlorophenylmagnesium bromide (1.0 M in THF).

Solvent: Anhydrous Diethyl Ether (

) or THF.

Atmosphere: Dry Nitrogen or Argon (Schlenk line technique).

Step-by-Step Methodology
Inerting: Flame-dry a 3-neck round-bottom flask equipped with a reflux condenser, addition

funnel, and magnetic stir bar. Flush with Argon.

Charge: Add

(1.0 equiv) and anhydrous ether to the flask. Cool to 0°C.

Addition: Add 3-chlorophenylmagnesium bromide (0.95 equiv) dropwise over 2 hours. Note:

Using a slight deficit of Grignard prevents over-alkylation to the monochloro species.

Reflux: Allow the mixture to warm to room temperature, then reflux gently for 4–6 hours to

ensure completion.

Filtration: Cool the mixture. Precipitate

salts are removed via filtration under inert gas (using a Schlenk frit).

Purification:

Remove solvent under reduced pressure.
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Perform fractional vacuum distillation. The product will distill at a higher temperature than

unreacted

but lower than the disubstituted byproduct.

Synthesis Workflow Diagram
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Figure 1: Controlled Grignard synthesis pathway for asymmetric dichlorosilane production.

Part 3: Reactivity & Applications
Mechanism: Hydrolysis & Condensation
Upon exposure to moisture or in controlled polymerization, the Si-Cl bonds undergo hydrolysis

to form silanols (

), which immediately condense to form siloxane linkages (

).

Reactivity:

Condensation:

This reactivity is exploited to create polysiloxanes with high refractive indices due to the dense

electron clouds of the phenyl and chlorophenyl rings.

Application in Drug Development: The "Silicon Switch"
In medicinal chemistry, silicon is increasingly used as a bioisostere for carbon (C-Si switch).
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Lipophilicity: The

-chlorophenylphenyldichlorosilane moiety introduces significant lipophilicity (

increase), improving blood-brain barrier (BBB) penetration.

Metabolic Stability: The bulky silyl center can block metabolic attack at adjacent positions,

extending the half-life (

) of therapeutic candidates.

Workflow: This dichlorosilane is typically converted to a silanediol (protease inhibitors) or

used to close rings in novel heterocycles.

Reactivity Flowchart
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Figure 2: Divergent reactivity pathways: Hydrolysis leading to polymers vs. Alcoholysis for

protection/derivatization.

Part 4: Safety & Handling (E-E-A-T)
Warning: This compound is a Corrosive Liquid and a Lachrymator.
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HCl Generation: Upon contact with moist air, it releases hydrogen chloride gas. All transfers

must occur in a fume hood.

PPE: Neoprene gloves, chemical splash goggles, and a face shield are mandatory.

Storage: Store under inert atmosphere (Nitrogen/Argon) in a cool, dry place. Caps must be

sealed with Parafilm or Teflon tape to prevent moisture ingress.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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